N-(4-ethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C16H15N5O2/c1-2-23-15-8-6-13(7-9-15)18-16(22)12-4-3-5-14(10-12)21-11-17-19-20-21/h3-11H,2H2,1H3,(H,18,22)
• InChI Key: VVPJCJGCWALLMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C=NN=N3
• Molecular Formula: C16H15N5O2
• Molecular Weight: 309.32 g/mol
• CAS No.: 484039-58-9

Description

N-(4-ethoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide is a useful research compound. Its molecular formula is C16H15N5O2 and its molecular weight is 309.329. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activities

Benzamide derivatives have been extensively studied for their anticancer properties. For instance, the design and synthesis of substituted benzamides have led to the identification of compounds with significant anticancer activities against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds have shown moderate to excellent anticancer activity, with some derivatives exhibiting higher anticancer activities than reference drugs like etoposide (Ravinaik et al., 2021).

Antimicrobial and Antifungal Effects

Another avenue of research involves the evaluation of benzamide derivatives for their antimicrobial and antifungal efficacy. New classes of benzamide derivatives have been synthesized and tested for their in vitro antimicrobial activities, showing significant antibacterial and antifungal activities (Priya et al., 2006). These findings open up potential applications in treating microbial infections.

Antiplasmodial Activities

The fight against malaria has also seen the application of benzamide derivatives, with studies demonstrating the antiplasmodial activities of these compounds. Research has revealed structure-activity relationships that are crucial for enhancing the antiplasmodial potency, offering insights into the development of new antimalarial agents (Hermann et al., 2021).

Neurodegenerative Diseases

Benzamide derivatives have also been explored for their potential in treating neurodegenerative diseases. Certain compounds have shown promising results in ameliorating Alzheimer's disease phenotypes by inhibiting specific histone deacetylases, which could lead to novel therapeutic approaches for Alzheimer's disease and related conditions (Lee et al., 2018).